Cas no 1156542-31-2 (2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl)-)

2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl)-, is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring both a cyano group and trifluoromethyl substitution, enhances reactivity and selectivity in nucleophilic and electrophilic transformations. The fluorine atoms contribute to improved metabolic stability and bioavailability, making it valuable in drug discovery. This compound serves as a versatile intermediate for constructing heterocyclic frameworks, particularly in the development of bioactive molecules. Its high purity and well-defined chemical properties ensure consistent performance in complex synthetic pathways. Suitable for research and industrial applications, it meets stringent quality standards for advanced chemical synthesis.
2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl)- structure
1156542-31-2 structure
Product Name:2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl)-
CAS No:1156542-31-2
MF:C7H2F4N2
MW:190.097795009613
MDL:MFCD18259808
CID:4903570
Update Time:2025-10-25

2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-4-(trifluoromethyl)picolinonitrile
    • 2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl)-
    • 5-fluoro-4-trifluoromethylpyridine-2-carbonitrile
    • 5-fluoro-4-(trifluoromethyl)pyridine-2-carbonitrile
    • MDL: MFCD18259808
    • Inchi: 1S/C7H2F4N2/c8-6-3-13-4(2-12)1-5(6)7(9,10)11/h1,3H
    • InChI Key: OZUXRRLCZZLVAT-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN=C(C#N)C=1)F)(F)F

Computed Properties

  • Exact Mass: 190.015
  • Monoisotopic Mass: 190.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 36.7

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Additional information on 2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl)-

Introduction to CAS No. 1156542-31-2: 2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl)

The compound CAS No. 1156542-31-2, also known as 2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl), is a highly specialized organic chemical with significant applications in various fields of science and technology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in drug discovery, materials science, and environmental chemistry. The structure of this compound is characterized by a pyridine ring substituted with a cyano group at the 2-position, a fluorine atom at the 5-position, and a trifluoromethyl group at the 4-position. These substituents contribute to its distinct electronic properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl) through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This has significantly enhanced the scalability and cost-effectiveness of producing this compound for both research and industrial purposes.

In the field of drug discovery, CAS No. 1156542-31-2 has garnered considerable attention due to its potential as a lead compound for developing novel therapeutic agents. Researchers have explored its ability to inhibit specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against kinases, which are critical targets in oncology. Furthermore, its fluorinated substituents enhance its pharmacokinetic properties, making it a promising candidate for drug development.

Beyond pharmaceutical applications, 2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl) has found utility in materials science as a building block for advanced organic electronic materials. Its electron-deficient nature makes it suitable for use in semiconducting polymers and organic light-emitting diodes (OLEDs). Recent research has highlighted its role in improving the efficiency and stability of OLEDs by incorporating it into emissive layers. This has opened new avenues for its application in next-generation display technologies.

Another emerging area of interest is the use of CAS No. 1156542-31-2 in environmental chemistry as a catalyst for degradation reactions. Its ability to facilitate the breakdown of persistent organic pollutants under mild conditions has been explored in recent studies. This property positions it as a valuable tool for addressing environmental contamination challenges.

In conclusion, 2-Pyridinecarbonitrile, 5-fluoro-4-(trifluoromethyl) (CAS No. 1156542-31-2) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.

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